1-(4-Bromo-3-methylphenyl)ethanone
Overview
Description
1-(4-Bromo-3-methylphenyl)ethanone is a brominated aromatic ketone compound. While the provided papers do not directly discuss this specific compound, they do provide insights into similar brominated aromatic ketones and their properties. These compounds are of interest due to their potential applications in various fields, including medicinal chemistry and materials science.
Synthesis Analysis
The synthesis of brominated aromatic ketones can be achieved through various methods. For instance, the synthesis of 1-(4-Bromo-1-hydroxynaphthalen-2-yl)-ethan-1-one was prepared by refluxing 4-bromonaphthalen-1-ol with glacial acetic acid in the presence of fused ZnCl2 . Similarly, 2-bromo-1-(4-hydroxyphenyl)ethanone was synthesized from 1-(4-hydroxyphenyl)ethanone using Br2 as the brominating reagent . These methods highlight the use of bromination reactions to introduce bromine atoms into aromatic compounds.
Molecular Structure Analysis
The molecular structure of brominated aromatic ketones is characterized by the presence of a bromine atom attached to an aromatic ring, which significantly influences the electronic properties of the molecule. For example, the molecular structure and vibrational frequencies of related compounds have been investigated using computational methods and compared with experimental data, showing good agreement . The presence of the bromine atom can affect the electron distribution within the molecule, as seen in the molecular electrostatic potential (MEP) analysis .
Chemical Reactions Analysis
Brominated aromatic ketones can participate in various chemical reactions due to the presence of the reactive carbonyl group and the bromine atom. The carbonyl group can be involved in nucleophilic addition reactions, while the bromine atom can undergo substitution reactions. The papers provided do not detail specific reactions for this compound, but the synthesis and reactivity of similar compounds suggest a rich chemistry that could be explored for this compound as well .
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated aromatic ketones are influenced by the substituents on the aromatic ring and the presence of the bromine atom. For example, the vibrational spectra of these compounds can be studied using FT-IR to understand the influence of different substituents on the vibrational modes . The electronic properties, such as HOMO-LUMO gaps, can be analyzed to assess the reactivity and stability of the molecules . Additionally, the first hyperpolarizability of these compounds can be calculated to evaluate their potential in nonlinear optics .
Scientific Research Applications
Antimicrobial Activity : 2-(4-Methylphenyl)-2-oxoethyl isonicotinate, synthesized from 2-bromo-1-(4-methylphenyl)ethanone, has been shown to exhibit significant antimicrobial activity. This compound was characterized using various analytical techniques and demonstrated promising results in combating microbial infections (Viveka, Prabhuswamy, Dinesha, Lokanath, & Nagaraja, 2013).
Synthesis of Organic Compounds : Research has demonstrated the synthesis of various organic compounds, such as 1-{4a,6-dimethyl-4a,9a-dihydropyrano-[3,4-b]indol-9(1H)-yl}ethanone, utilizing 2-bromo-1-(4-methylphenyl)ethanone as a precursor. These syntheses contribute to the development of new chemicals with potential applications in various fields (Skladchikov, Fatykhov, & Gataullin, 2012).
Synthetic Technology Improvement : The improvement of synthetic technology for key intermediates like 2-Bromo-1-(4-hydroxyphenyl)ethanone has been achieved, enhancing the efficiency and yield of such processes. This advancement is significant in pharmaceutical and chemical manufacturing (Li Yu-feng, 2013).
Study of Molecular Structures : The molecular structures of various compounds synthesized using 2-bromo-1-(4-methylphenyl)ethanone have been extensively studied, revealing insights into their stability and bonding patterns. Such studies are crucial in understanding the chemical properties and potential applications of these compounds (Balderson, Fernandes, Michael, & Perry, 2007).
Selective Synthesis Techniques : Techniques for selective synthesis, such as α-monobromination of alkylaryl ketones, have been explored with 1-(4-bromo-3-methylphenyl)ethanone. These methods are vital for the precise and efficient production of specific chemical compounds (Ying, 2011).
Solid-Liquid Phase Equilibrium Studies : Research on the solid-liquid phase equilibrium and ternary phase diagrams of compounds related to this compound in various solvents has provided valuable information for their separation and purification processes (Li, Jin, Wang, Zhan, Zhu, Zheng, Zhao, & Han, 2019).
Synthesis of Iminolactones : The synthesis of fully substituted iminolactones via a three-component condensation reaction involving 2-bromo-1-(4-bromophenyl)ethanone showcases the versatility of this compound in creating complex organic molecules (Shaabani, Soleimani, & Sarvary, 2008).
Mechanism of Action
Mode of Action
Based on its structural similarity to other brominated phenyl ethanones, it may interact with its targets (such as topo ii and topo i) through non-covalent interactions, leading to the inhibition of these enzymes .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound is also predicted to inhibit CYP1A2, which could affect its metabolism .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 1-(4-Bromo-3-methylphenyl)ethanone. For instance, the compound’s stability may be affected by temperature and humidity . Additionally, individual variations in metabolic enzymes, such as CYP1A2, could influence the compound’s efficacy and toxicity .
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes and preventing the formation of dust and aerosols .
properties
IUPAC Name |
1-(4-bromo-3-methylphenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrO/c1-6-5-8(7(2)11)3-4-9(6)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRTFRIPKQPOIPI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)C)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70324063 | |
Record name | 1-(4-bromo-3-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
37074-40-1 | |
Record name | 37074-40-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=405623 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(4-bromo-3-methylphenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70324063 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(4-bromo-3-methylphenyl)ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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